N-(4-acetylphenyl)-5-(2,4-dichlorophenyl)-2-furamide

• IUPAC Name: N-(4-acetylphenyl)-5-(2,4-dichlorophenyl)furan-2-carboxamide
• InChI: InChI=1S/C19H13Cl2NO3/c1-11(23)12-2-5-14(6-3-12)22-19(24)18-9-8-17(25-18)15-7-4-13(20)10-16(15)21/h2-10H,1H3,(H,22,24)
• InChI Key: DENCLIZPHFRPAL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=C(O2)C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C19H13Cl2NO3
• Molecular Weight: 374.2 g/mol

Description

N-(4-acetylphenyl)-5-(2,4-dichlorophenyl)-2-furamide, also known as TAK-915, is a novel compound that has been developed as a potential treatment for various neurological disorders. The compound has shown promising results in preclinical studies and is currently undergoing clinical trials.

Mechanism of Action

N-(4-acetylphenyl)-5-(2,4-dichlorophenyl)-2-furamide is a selective antagonist of the G protein-coupled receptor 40 (GPR40), which is involved in the regulation of insulin secretion and glucose metabolism. By blocking the activity of GPR40, N-(4-acetylphenyl)-5-(2,4-dichlorophenyl)-2-furamide may improve cognitive function and memory by modulating the release of neurotransmitters in the brain.
Biochemical and Physiological Effects:
N-(4-acetylphenyl)-5-(2,4-dichlorophenyl)-2-furamide has been shown to improve cognitive function and memory in preclinical studies, and is currently being evaluated in clinical trials for its safety and efficacy. The compound has also been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life.

Advantages and Limitations for Lab Experiments

The advantages of using N-(4-acetylphenyl)-5-(2,4-dichlorophenyl)-2-furamide in lab experiments include its high yield and purity, as well as its favorable pharmacokinetic profile. However, the limitations of using N-(4-acetylphenyl)-5-(2,4-dichlorophenyl)-2-furamide in lab experiments include its potential toxicity and the need for further studies to evaluate its safety and efficacy.

Future Directions

There are several future directions for research on N-(4-acetylphenyl)-5-(2,4-dichlorophenyl)-2-furamide, including the evaluation of its safety and efficacy in clinical trials, the investigation of its potential use in the treatment of other neurological disorders, and the development of more selective and potent GPR40 antagonists. Additionally, further studies are needed to elucidate the mechanism of action of N-(4-acetylphenyl)-5-(2,4-dichlorophenyl)-2-furamide and to identify potential biomarkers for its therapeutic effects.

Synthesis Methods

The synthesis of N-(4-acetylphenyl)-5-(2,4-dichlorophenyl)-2-furamide involves a multi-step process that starts with the reaction of 2,4-dichlorobenzoyl chloride with 4-acetylphenol to form an intermediate. This intermediate is then reacted with furfurylamine to produce N-(4-acetylphenyl)-5-(2,4-dichlorophenyl)-2-furamide in high yield and purity.

Scientific Research Applications

N-(4-acetylphenyl)-5-(2,4-dichlorophenyl)-2-furamide has been studied extensively for its potential use in the treatment of neurological disorders such as Alzheimer's disease, schizophrenia, and depression. The compound has been shown to improve cognitive function and memory in preclinical studies, and is currently being evaluated in clinical trials for its safety and efficacy.